Cas no 942000-02-4 (N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,6-difluorobenzamide)

• Product Name: N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,6-difluorobenzamide
• CAS No: 942000-02-4
• MF: C₁₅H₁₆F₂N₂OS
• MW: 310.3621
• CID: 5461081
• Update Time: 2025-10-22

N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(dimethylamino)-2-thiophen-2-ylethyl]-2,6-difluorobenzamide
• N-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)-2,6-difluorobenzamide
• VU0504299-1
• N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,6-difluorobenzamide

• Inchi： 1S/C15H16F2N2OS/c1-19(2)12(13-7-4-8-21-13)9-18-15(20)14-10(16)5-3-6-11(14)17/h3-8,12H,9H2,1-2H3,(H,18,20)
• InChI Key： HAKQWOQHQKDQKS-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C([H])=C1C([H])(C([H])([H])N([H])C(C1C(=C([H])C([H])=C([H])C=1F)F)=O)N(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 347
• XLogP3: 2.7
• Topological Polar Surface Area: 60.6

Additional information on N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,6-difluorobenzamide

Comprehensive Overview of N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,6-difluorobenzamide (CAS No. 942000-02-4)

N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,6-difluorobenzamide (CAS No. 942000-02-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound combines a thiophene ring, a dimethylamino group, and a difluorobenzamide moiety, making it a versatile intermediate for drug discovery and material science. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and bioactive agents, which align with current trends in precision medicine and sustainable agriculture.

The molecular structure of N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,6-difluorobenzamide (CAS No. 942000-02-4) offers distinct advantages in structure-activity relationship (SAR) studies. The thiophene ring enhances electron delocalization, while the difluorobenzamide group contributes to metabolic stability—a critical factor in modern drug design. Recent publications highlight its utility in optimizing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing high-demand therapeutic areas such as oncology and neurology. These applications resonate with trending searches like "next-generation drug scaffolds" and "fluorinated compounds in medicine," reflecting broader industry interests.

From a synthetic chemistry perspective, the preparation of N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,6-difluorobenzamide (CAS No. 942000-02-4) involves multi-step protocols, including amide coupling and amine alkylation reactions. Innovations in green chemistry have spurred interest in catalytic methods to improve yield and reduce waste, aligning with global sustainability goals. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring compliance with regulatory standards—a topic frequently queried in academic and industrial forums.

Beyond pharmaceuticals, N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,6-difluorobenzamide (CAS No. 942000-02-4) shows promise in agrochemical formulations. Its structural motifs are being explored for pest control agents with enhanced selectivity and environmental safety. This aligns with growing consumer demand for "eco-friendly crop protection" solutions, a hot topic in agricultural biotechnology. Patent analyses reveal incremental innovations leveraging this compound’s heterocyclic backbone, further validating its commercial potential.

In summary, N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,6-difluorobenzamide (CAS No. 942000-02-4) exemplifies the intersection of medicinal chemistry and materials science. Its adaptability to diverse applications—from drug development to sustainable agriculture—positions it as a compound of enduring relevance. As research continues to uncover new functionalities, this molecule is poised to remain a focal point in scientific literature and industrial R&D pipelines.